Cas no 2757083-11-5 ((R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide
• CAS No: 2757083-11-5
• MF: C₂₅H₃₀NOPS
• MW: 423.550566196442
• CID: 5086186
• Update Time: 2026-03-02

(R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide

• Inchi： 1S/C25H30NOPS/c1-25(2,3)29(27)26(4)24(21-14-8-5-9-15-21)20-28(22-16-10-6-11-17-22)23-18-12-7-13-19-23/h5-19,24H,20H2,1-4H3/t24-,29?/m0/s1
• InChI Key： OUMOIKKJQPXFKP-CTLOQAHHSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C[C@@H](C1C=CC=CC=1)N(C)S(=O)C(C)(C)C

Additional information on (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide

Introduction to (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide (CAS No. 2757083-11-5)

(R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide (CAS No. 2757083-11-5) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and catalysis. This compound, often referred to by its IUPAC name, is a chiral phosphine-sulfoxide amide that exhibits remarkable properties in asymmetric synthesis and catalytic reactions. Its unique structure and reactivity make it a valuable tool in the development of novel pharmaceuticals and fine chemicals.

The chiral nature of (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide is crucial for its applications in enantioselective catalysis. Chirality, or the property of a molecule being non-superimposable on its mirror image, is essential in many biological processes and pharmaceutical applications. The ability to control the stereochemistry of a molecule can significantly impact its biological activity and efficacy. This compound's chiral center at the phosphorus atom and the sulfoxide group provides a robust platform for designing highly selective catalysts.

In recent years, there has been a surge in research focused on the use of chiral phosphine-sulfoxides in asymmetric catalysis. Studies have shown that these compounds can effectively promote a wide range of reactions, including asymmetric hydrogenations, aldol reactions, and Michael additions. The high enantioselectivity achieved with these catalysts is attributed to their unique electronic and steric properties, which allow for precise control over the reaction pathway.

(R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide has been particularly effective in asymmetric hydrogenation reactions involving ketones and imines. These reactions are fundamental in the synthesis of chiral amines and alcohols, which are key intermediates in the production of many pharmaceuticals. The ability to achieve high yields and enantioselectivities using this catalyst has made it an attractive choice for industrial applications.

One notable study published in the Journal of the American Chemical Society (JACS) demonstrated the use of (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide in the asymmetric hydrogenation of α-dehydroamino acids. The researchers reported excellent yields (up to 99%) and enantioselectivities (up to 98% ee) for a variety of substrates. This study highlighted the versatility and robustness of this catalyst in complex reaction conditions.

Beyond catalysis, (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide has also shown promise in medicinal chemistry. The compound's ability to modulate specific biological pathways makes it a potential lead for drug discovery. For instance, recent research has explored its use as a ligand for metalloenzymes involved in metabolic processes. By binding to these enzymes, the compound can influence their activity, potentially leading to new therapeutic strategies for metabolic disorders.

In addition to its catalytic and medicinal applications, (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide has been studied for its potential as a chiral ligand in organometallic complexes. These complexes have found use in various chemical transformations, including cross-coupling reactions and olefin metathesis. The ability to fine-tune the electronic properties of these complexes through ligand design has opened up new avenues for synthetic chemistry.

The synthesis of (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide involves several steps that require careful control over chirality and reactivity. Common synthetic routes include the use of chiral auxiliaries or asymmetric synthesis methods such as chiral resolution or enantioselective catalysis. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

The physical properties of (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide are also noteworthy. It is typically obtained as a white solid with high thermal stability and solubility in common organic solvents such as dichloromethane and tetrahydrofuran (THF). These properties make it easy to handle and process in various chemical reactions.

In conclusion, (R)-N-((R)-2-(Diphenylphosphino)-1-phenylethyl)-N,2-dimethylpropane-2-sulfinamide (CAS No. 2757083-11-5) is a versatile compound with significant potential in multiple areas of chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers working on asymmetric catalysis, medicinal chemistry, and organometallic chemistry. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new materials and pharmaceuticals.